Cas no 493001-50-6 (2,5-Piperazinedione, 1-(2-phenylethyl)-4-[2-(1-pyrrolidinyl)ethyl]-)

• Product Name: 2,5-Piperazinedione, 1-(2-phenylethyl)-4-[2-(1-pyrrolidinyl)ethyl]-
• CAS No: 493001-50-6
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 1518899
• Update Time: 2024-08-23

2,5-Piperazinedione, 1-(2-phenylethyl)-4-[2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 1-(2-phenylethyl)-4-[2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C18H25N3O2/c22-17-15-21(13-12-19-9-4-5-10-19)18(23)14-20(17)11-8-16-6-2-1-3-7-16/h1-3,6-7H,4-5,8-15H2
• InChI Key： WJXJFAUAAFFOBY-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)CC(=O)N(CCN2CCCC2)CC1=O

Computed Properties

• Exact Mass: 315.19485

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 546.1±50.0 °C(Predicted)
• PSA: 43.86
• pka: 8.99±0.20(Predicted)